Cas no 408355-12-4 (7-Bromo-5-methoxy-1H-indole)

• Product Name: 7-Bromo-5-methoxy-1H-indole
• CAS No: 408355-12-4
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD04037873
• CID: 2857013
• PubChem ID: 19804160
• Update Time: 2025-08-05

7-Bromo-5-methoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• DS-001660
• 7-Bromo-5-methoxy-1H-indole
• SCHEMBL985652
• AT37546
• CS-0529047
• 5-methoxy-7-bromo-1H-indole
• 5-methoxy-7-bromoindole
• HVWCPQLFJIGWBN-UHFFFAOYSA-N
• 408355-12-4
• FB98992

• MDL： MFCD04037873
• Inchi： 1S/C9H8BrNO/c1-12-7-4-6-2-3-11-9(6)8(10)5-7/h2-5,11H,1H3
• InChI Key： HVWCPQLFJIGWBN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=CNC=21)OC

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7-Bromo-5-methoxy-1H-indole

Comprehensive Overview of 7-Bromo-5-methoxy-1H-indole (CAS No. 408355-12-4): Properties, Applications, and Research Insights

7-Bromo-5-methoxy-1H-indole (CAS No. 408355-12-4) is a halogenated indole derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its bromine substitution at the 7-position and a methoxy group at the 5-position of the indole core, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it valuable for exploring structure-activity relationships (SAR) in drug discovery, particularly in the development of serotonin receptor modulators and kinase inhibitors.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in specialized building blocks like 7-Bromo-5-methoxy-1H-indole. Researchers frequently search for "indole derivatives in medicinal chemistry" or "CAS 408355-12-4 synthesis methods," reflecting its relevance in modern small-molecule therapeutics. The compound’s electron-rich aromatic system allows for diverse functionalization, enabling applications in fluorescence probes and catalysis.

From a synthetic perspective, 7-Bromo-5-methoxy-1H-indole is often prepared via Pd-catalyzed cross-coupling reactions or electrophilic aromatic substitution. Its bromine atom acts as a handle for further derivatization, making it a pivotal precursor for heterocyclic expansion. Laboratories prioritize its use in constructing polycyclic scaffolds, which are central to targeting neurodegenerative diseases and cancer pathways.

Environmental and green chemistry considerations are increasingly shaping the demand for efficient synthesis routes. Queries like "sustainable indole bromination" highlight the need for minimizing hazardous byproducts. Innovations such as microwave-assisted synthesis and biocatalytic methods are being explored to optimize the production of CAS 408355-12-4 with reduced ecological impact.

In material science, 7-Bromo-5-methoxy-1H-indole contributes to the design of organic semiconductors and photovoltaic materials. Its extended π-conjugation and electron-donating methoxy group enhance charge transport properties, aligning with the surge in "organic electronics" research. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Quality control of 7-Bromo-5-methoxy-1H-indole relies on advanced analytical techniques, including HPLC purity analysis and NMR spectroscopy. Suppliers emphasize batch-to-batch consistency to meet stringent GMP standards, addressing concerns raised in searches like "CAS 408355-12-4 supplier reliability." Proper storage under inert conditions ensures stability, as the compound is sensitive to oxidative degradation.

Future research directions may explore its role in targeted drug delivery systems or as a ligand in metal-organic frameworks (MOFs). The growing focus on "precision medicine" and "computational chemistry predictions" positions 7-Bromo-5-methoxy-1H-indole as a key player in next-generation therapeutic innovations.